molecular formula C18H20ClNO B5209251 N-(4-sec-butylphenyl)-2-(4-chlorophenyl)acetamide

N-(4-sec-butylphenyl)-2-(4-chlorophenyl)acetamide

Cat. No. B5209251
M. Wt: 301.8 g/mol
InChI Key: DBLMAKZSCAYESR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-sec-butylphenyl)-2-(4-chlorophenyl)acetamide, commonly known as Baclofen, is a chemical compound that belongs to the class of drugs known as muscle relaxants. It is used to treat muscle spasticity, which is a condition where muscles become stiff and difficult to control. Baclofen is a GABA-B receptor agonist, which means that it binds to and activates GABA-B receptors in the brain and spinal cord. This leads to a decrease in the release of certain neurotransmitters, which in turn reduces muscle spasticity.

Mechanism of Action

Baclofen works by binding to and activating GABA-B receptors in the brain and spinal cord. This leads to a decrease in the release of certain neurotransmitters, including glutamate, which is involved in the development of muscle spasticity. Baclofen also has an inhibitory effect on the release of norepinephrine, which is involved in the regulation of muscle tone.
Biochemical and Physiological Effects:
Baclofen has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce the release of excitatory neurotransmitters, increase the release of inhibitory neurotransmitters, and reduce the excitability of motor neurons. Baclofen has also been shown to increase the release of growth hormone, which is important for the repair and regeneration of tissues.

Advantages and Limitations for Lab Experiments

Baclofen has a number of advantages for use in lab experiments. It has a well-defined mechanism of action, is relatively easy to synthesize, and has been extensively studied in both animal and human models. However, there are also limitations to its use in lab experiments. Baclofen can have off-target effects, and its effects can be dose-dependent and vary depending on the route of administration.

Future Directions

There are a number of potential future directions for research on Baclofen. One area of interest is the potential use of Baclofen in the treatment of anxiety disorders, including post-traumatic stress disorder (PTSD). Another area of interest is the potential use of Baclofen in the treatment of chronic pain, particularly neuropathic pain. Additionally, there is ongoing research into the development of new GABA-B receptor agonists with improved pharmacological properties.

Synthesis Methods

The synthesis of Baclofen involves the reaction of 4-chlorobenzoyl chloride with 4-sec-butylphenol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethyl acetate to form Baclofen.

Scientific Research Applications

Baclofen has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. It has been shown to be effective in the treatment of spasticity associated with multiple sclerosis, cerebral palsy, and spinal cord injury. Baclofen has also been studied for its potential use in the treatment of alcohol and drug addiction, anxiety disorders, and chronic pain.

properties

IUPAC Name

N-(4-butan-2-ylphenyl)-2-(4-chlorophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20ClNO/c1-3-13(2)15-6-10-17(11-7-15)20-18(21)12-14-4-8-16(19)9-5-14/h4-11,13H,3,12H2,1-2H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBLMAKZSCAYESR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(butan-2-yl)phenyl]-2-(4-chlorophenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.